Cas no 1000571-82-3 (2-(4-Bromophenyl)-5-(4-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 2-(4-Bromophenyl)-5-(4-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 1000571-82-3
• MF: C₁₄H₉BrClN₃O
• MW: 350.597760915756
• CID: 3157548
• PubChem ID: 135949931
• Update Time: 2025-05-24

2-(4-Bromophenyl)-5-(4-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-5-(4-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• MFCD09877939
• 1000571-82-3
• 2-(4-Bromophenyl)-5-(4-chlorophenyl)-1H-1,2,4-triazol-3(2H)-one

• MDL： MFCD09877939
• Inchi： 1S/C14H9BrClN3O/c15-10-3-7-12(8-4-10)19-14(20)17-13(18-19)9-1-5-11(16)6-2-9/h1-8H,(H,17,18,20)
• InChI Key： CYRAFBSDPTYNLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(NC(C2C=CC(=CC=2)Cl)=N1)=O

Computed Properties

• Exact Mass: 348.962
• Monoisotopic Mass: 348.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2
• XLogP3: 3.9

Additional information on 2-(4-Bromophenyl)-5-(4-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one

Comprehensive Overview of 2-(4-Bromophenyl)-5-(4-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one (CAS No. 1000571-82-3)

The compound 2-(4-Bromophenyl)-5-(4-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one (CAS No. 1000571-82-3) is a heterocyclic organic molecule featuring a 1,2,4-triazol-3-one core substituted with both 4-bromophenyl and 4-chlorophenyl groups. This unique structure positions it as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. Its dual halogenated aromatic rings enhance its potential for cross-coupling reactions, a topic of high interest in modern synthetic chemistry.

In recent years, the demand for halogenated triazole derivatives has surged due to their broad applications in drug discovery and material science. Researchers frequently search for "synthesis of 1,2,4-triazol-3-one derivatives" or "applications of bromo-chloro substituted triazoles," reflecting the compound's relevance. The presence of both bromine and chlorine atoms offers versatile reactivity, enabling transformations such as Suzuki-Miyaura couplings, which align with the growing trend toward sustainable and efficient synthetic methodologies.

From a pharmacological perspective, 2-(4-Bromophenyl)-5-(4-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one has drawn attention for its potential as a scaffold in kinase inhibitors or antimicrobial agents. Queries like "triazole-based kinase inhibitors" or "halogenated heterocycles in drug design" highlight its intersection with cutting-edge therapeutic research. Computational studies suggest that the compound's planar structure and halogen bonds could enhance target binding affinity, a feature exploited in fragment-based drug discovery.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's halogen content warrants scrutiny under green chemistry principles. Searches for "eco-friendly halogenated compound synthesis" or "biodegradable triazole derivatives" underscore the need for sustainable approaches. Recent advancements in catalytic halogenation and solvent-free reactions could mitigate environmental impacts, aligning with industry shifts toward greener practices.

Analytical characterization of CAS No. 1000571-82-3 typically involves techniques like HPLC, NMR, and mass spectrometry, with users often seeking "spectral data for bromo-chloro triazolones." The compound's crystalline nature further facilitates X-ray diffraction studies, aiding in structural elucidation—a critical step in patent applications and quality control. Its stability under standard storage conditions (room temperature, inert atmosphere) ensures practicality for industrial-scale use.

In material science, the π-conjugated system of this triazolone derivative has sparked interest for organic electronics. Keywords like "triazole-based OLED materials" or "halogenated organic semiconductors" reflect its potential in optoelectronic devices. The bromine and chlorine substituents may improve charge transport properties, a hot topic in the development of flexible displays and energy-efficient lighting technologies.

To summarize, 2-(4-Bromophenyl)-5-(4-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one exemplifies the convergence of synthetic versatility and multidisciplinary applicability. Its role in addressing contemporary challenges—from drug resistance to sustainable materials—ensures its prominence in scientific discourse and industrial innovation.